Cas no 339101-25-6 (Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate)

• Product Name: Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate
• CAS No: 339101-25-6
• MF: C₁₂H₁₃F₃N₂O₄
• MW: 306.237833738327
• MDL: MFCD00793100
• CID: 302074
• PubChem ID: 2775450
• Update Time: 2025-06-13

Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate
• Butanoic acid,4-[[2-nitro-4-(trifluoromethyl)phenyl]amino]-, methyl ester
• METHYL 4-[2-NITRO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOATE
• METHYL 4-[2-NITRO-4-(TRIFLUOROMETHYL)ANILINO]-BUTANOATE
• 4-(2-nitro-4-trifluoromethyl-phenylamino)-butyric acid methyl ester
• methyl 4-[2-nitro-4-(trifluoromethyl)anilino]butyrate
• methyl 4-{[2-nitro-4-(trifluoromethyl)phenyl]amino}butanoate
• CS-0332756
• FT-0680649
• MFCD00793100
• 8L-915
• DTXSID50379551
• methyl-4-[2-nitro-4-(trifluoromethyl)anilino]butyrate
• AKOS005071296
• ICGWUJJQMFOXOL-UHFFFAOYSA-N
• A875152
• METHYL4-[2-NITRO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOATE
• methyl 4-(2-nitro-4-(trifluoromethyl)phenylamino)butanoate
• 339101-25-6
• AB07136
• J-522211

• MDL： MFCD00793100
• Inchi： 1S/C12H13F3N2O4/c1-21-11(18)3-2-6-16-9-5-4-8(12(13,14)15)7-10(9)17(19)20/h4-5,7,16H,2-3,6H2,1H3
• InChI Key： ICGWUJJQMFOXOL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])NCCCC(=O)OC)(F)F

Computed Properties

• Exact Mass: 306.08300
• Monoisotopic Mass: 306.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: 3.4

Experimental Properties

• Melting Point: 81-83°C
• PSA: 84.15000
• LogP: 3.57490

Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate

Research Brief on Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate (CAS: 339101-25-6)

Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate (CAS: 339101-25-6) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential. The compound's unique structure, featuring a nitro group and a trifluoromethyl group, makes it a promising candidate for further investigation in various pharmacological contexts.

Recent studies have explored the synthesis and optimization of Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate, highlighting its role as an intermediate in the development of novel therapeutic agents. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to characterize its molecular structure and confirm its purity. These efforts have laid the groundwork for understanding its reactivity and potential interactions with biological targets.

In vitro and in vivo studies have demonstrated that Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate exhibits notable biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, preliminary data suggest that this compound may act as a potent inhibitor of certain kinases involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its trifluoromethyl group has been linked to enhanced metabolic stability, a desirable property for drug candidates.

Despite these promising findings, challenges remain in the development of Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate as a therapeutic agent. Issues such as bioavailability, toxicity, and selectivity need to be addressed through further preclinical studies. Recent research has also explored the compound's potential in combination therapies, where it may synergize with other drugs to enhance efficacy or reduce side effects.

In conclusion, Methyl 4-((2-nitro-4-(trifluoromethyl)phenyl)amino)butanoate represents a compelling area of research in the field of medicinal chemistry. Its unique structural features and biological activities position it as a promising candidate for future drug development. Ongoing studies are expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for its eventual translation into clinical applications.